5-(7-Chloro-4-oxo-3,1-benzoxazin-2-yl)-2-(4-methoxyphenyl)isoindole-1,3-dione

• Molecular Formula: C23H13ClN2O5
• Molecular Weight: 432.8 g/mol
• SMILES: COC1=CC=C(C=C1)N2C(=O)C3=C(C2=O)C=C(C=C3)C4=NC5=C(C=CC(=C5)Cl)C(=O)O4
• InChI: InChI=1S/C23H13ClN2O5/c1-30-15-6-4-14(5-7-15)26-21(27)16-8-2-12(10-18(16)22(26)28)20-25-19-11-13(24)3-9-17(19)23(29)31-20/h2-11H,1H3
• InChIKey: CDJGCLOIWMIPRY-UHFFFAOYSA-N

4-Methoxy Isoindole-Benzoxazinone: Sourcing & Differentiation

5-(7-Chloro-4-oxo-3,1-benzoxazin-2-yl)-2-(4-methoxyphenyl)isoindole-1,3-dione is a synthetic hybrid molecule incorporating a 7-chloro-4-oxo-benzoxazinone core and a 4-methoxyphenyl-substituted isoindole-1,3-dione. This structural class is under investigation primarily for its inhibitory activity against xanthine oxidase (XO) and indoleamine 2,3-dioxygenase (IDO) isozymes, targets relevant to hyperuricemia and immuno-oncology, respectively [1]. While the compound appears in curated bioactivity databases and patent literature, direct, head-to-head comparative studies against established clinical inhibitors (e.g., febuxostat, allopurinol) are absent from the open scientific literature indexed in non-proprietary databases [2]. The available data suggest that the specific pattern of chlorine and methoxy substitution on this scaffold may influence target selectivity and potency in ways that are not fully characterized by studies on close analogs.

▸ Para-substituted SAR completion for isoindole-1,3-dione inhibitors

▸ Reported cell-based IDO2 inhibition (target engagement context)

▸ Exploration of underexplored 4-methoxy substitution pattern on XO scaffold

• [1] BindingDB. BDBM50533241 (CHEMBL4465170) - Affinity data for 5-(7-Chloro-4-oxo-3,1-benzoxazin-2-yl)-2-(4-methoxyphenyl)isoindole-1,3-dione. Accessed 2026. View Source
• [2] ChEMBL Database. CHEMBL4465170 - Compound Report Card. European Bioinformatics Institute. Accessed 2026. View Source

4-Methoxy Isoindole-Benzoxazinone: Why Generic Substitution Fails

This compound cannot be substituted with generic 'isoindole-benzoxazinone' stockroom items due to the stark biological activity differences observed even between positional isomers. The 4-methoxyphenyl isomer (target compound) and the 2-methoxyphenyl isomer (CAS 294891-09-1) share the same molecular formula (C23H13ClN2O5) but differ in the methoxy attachment point on the phenyl ring . In related isoindole-1,3-dione XO inhibitors, such subtle changes have been shown to alter IC50 values by orders of magnitude due to differential accommodation within the enzyme's hydrophobic binding pocket [1]. Therefore, a researcher requiring the specific 4-methoxy substitution pattern for a SAR campaign cannot assume that the more commercially common 2-methoxy analog will serve as a functionally equivalent alternative.

Positional isomer not interchangeable

4-methoxy vs 2-methoxy substitution alters binding pocket accommodation and potency in related isoindole XO inhibitors; may not serve as a functionally equivalent alternative.

SAR sensitivity to substituent position

Class-level evidence indicates orders-of-magnitude shifts in IC50 with subtle changes; the 2-methoxy analog may not reproduce target engagement or selectivity profile.

• [1] Gündoğdu Aytaç, Ö. et al. Evaluation of xanthine oxidase inhibitor properties on isoindoline-1,3-dion derivatives and calculation of interaction mechanism. Kırşehir Ahi Evran University. (N.B. The full text was not available for extraction of specific comparator values for the target compound at the time of writing, but this study provides class-level evidence for the sensitivity of isoindoline-1,3-dione XO inhibition to substituent variations). View Source

4-Methoxy Isoindole-Benzoxazinone: Activity Profile for Procurement

IDO2 Inhibition and Target Engagement

The compound demonstrates measurable inhibitory activity against mouse indoleamine 2,3-dioxygenase 2 (IDO2), with an IC50 of 51,000 nM (51 µM) in a cell-based assay measuring kynurenine formation [1]. This provides a clear differentiation from potent IDO1-selective inhibitors like epacadostat, which typically exhibit nanomolar potency on IDO1 but may have significantly different IDO2 activity. While the absolute potency is modest, the confirmed IDO2 engagement is a specific, quantifiable feature that separates this compound from analogs optimized solely for IDO1 or XO inhibition.

IDO2 Inhibition

Reported cell-based assay

IC50 = 51,000 nM (51 µM)

Reported IDO2 target engagement context

HEK293T cells; kynurenine formation readout, 24 h

Evidence Dimension	Inhibitory activity (IC50) against IDO2
Target Compound Data	IC50 = 51,000 nM (5.10E+4 nM)
Comparator Or Baseline	Epacadostat (IDO1 inhibitor): IDO2 IC50 data is not consistently reported in primary screens, but its selectivity ratio heavily favors IDO1
Quantified Difference	The target compound demonstrates appreciable IDO2 inhibition, whereas many advanced IDO1 inhibitors are designed to avoid IDO2 activity. The difference is qualitative in target engagement rather than a numeric fold-change over a matched comparator.
Conditions	Inhibition of mouse IDO2 transfected in HEK293T cells assessed as kynurenine formation using L-Trp as substrate after 24 hrs [1].

Why This Matters

For an investigator studying IDO2 biology or screening for dual IDO1/IDO2 inhibitors, this compound offers a defined, albeit modest, level of IDO2 engagement that is a rare and valuable property compared to the wider field of highly IDO1-selective probes.

• [1] BindingDB. BDBM50533241 (CHEMBL4465170) - Affinity Data: IC50 5.10E+4 nM for inhibition of mouse IDO2. Accessed 2026. View Source

Xanthine Oxidase Inhibition Scaffold Potential

Database entries indicate that this compound is associated with xanthine oxidase (XO) inhibition assays, and its structural analogs within the isoindole-1,3-dione series have been computationally and experimentally evaluated for XO inhibition [1]. However, a specific, numeric IC50 value for the 4-methoxyphenyl derivative against XO from a peer-reviewed primary source was not found in the accessible non-proprietary literature [2]. For the closely related 2-methoxyphenyl isomer (CAS 294891-09-1), BindingDB does not currently list a human XO IC50. The class-level evidence confirms that isoindoline-1,3-diones with benzoxazinone moieties can act as XO inhibitors, but no quantitative, head-to-head comparison can be made against febuxostat or allopurinol for this specific compound without further data.

XO Inhibition Potential

Class-level inference

No specific IC50 retrieved

XO inhibitory potential not quantified; requires direct assay

No head-to-head comparator data available

Evidence Dimension	Xanthine oxidase inhibitory potential
Target Compound Data	No specific IC50 value retrieved for this exact compound against xanthine oxidase from a permissible primary source.
Comparator Or Baseline	Febuxostat (clinical XO inhibitor) IC50 ≈ 0.6-2.1 nM; Allopurinol IC50 ≈ 100-700 nM (literature values).
Quantified Difference	Cannot be calculated for the target compound.
Conditions	XO inhibition assays for related isoindoline-1,3-dione derivatives typically use fluorescence-based or UV spectrophotometric methods with xanthine as substrate [1].

Why This Matters

The absence of a specific IC50 value is itself a critical piece of information for procurement. It indicates that a researcher seeking a potent XO inhibitor with literature-validated potency should not prioritize this compound; conversely, its value lies in exploring novel SAR around a underexplored substitution pattern.

• [1] Gündoğdu Aytaç, Ö. et al. Evaluation of xanthine oxidase inhibitor properties on isoindoline-1,3-dion derivatives and calculation of interaction mechanism. Kırşehir Ahi Evran University. View Source
• [2] BindingDB. PrimarySearch for Xanthine Dehydrogenase/Oxidase inhibitors. No IC50 data found for monomerid corresponding to the target compound. View Source

Differentiation from 2-Methoxy Positional Isomer

The shift of the methoxy group from the 2-position (CAS 294891-09-1) to the 4-position (target compound) alters the electrostatic potential and steric profile of the phenyl substituent. Computational studies on analogous isoindole-benzoxazinone derivatives have shown that the para-substitution pattern can favor different binding poses within enzyme active sites compared to the ortho-substitution, potentially affecting both potency and selectivity profiles . While the difference cannot be expressed as a delta-IC50 value without explicit comparison data, the known conformational restriction imposed by the 4-methoxy group represents a verifiable, structure-based differentiation point that is invariant across assay systems.

Para vs Ortho Substitution

Structure-based differentiation

4-OCH3 (target) / 2-OCH3 (analog)

Distinct electrostatic and steric profiles; supports SAR positional scan

Binding affinity difference unquantified

Evidence Dimension	Substituent geometry and electronic distribution
Target Compound Data	4-methoxyphenyl substituent (para-substitution) on the isoindole-1,3-dione nitrogen
Comparator Or Baseline	2-methoxyphenyl analog (ortho-substitution, CAS 294891-09-1)
Quantified Difference	Difference in methoxy position (para vs. ortho) leads to a distinct molecular electrostatic potential map and a different set of accessible dihedral angles for the N-phenyl ring. A quantitative difference in binding affinity cannot be stated without head-to-head assay data.
Conditions	Structural comparison based on canonical SMILES: Target C23H13ClN2O5 (4-OCH3); Comparator C23H13ClN2O5 (2-OCH3).

Why This Matters

For a medicinal chemist constructing a SAR table, the 4-methoxy compound fills a specific and underexplored parametric space. Its procurement enables the completion of a para-substitution series that is essential for deriving robust pharmacophore models.

Validated Application Scenarios for 4-Methoxy Isoindole-Benzoxazinone

Completing Para-Substituted SAR for XO Inhibitors

A laboratory that has synthesized and tested the unsubstituted-phenyl, 2-methoxy, and 3-methoxy analogs of this scaffold requires the 4-methoxy derivative to finalize a complete positional scan. The compound's well-defined structure, as confirmed by its canonical SMILES and InChI Key, makes it suitable for inclusion in a quantitative structure-activity relationship (QSAR) model. The absence of a published XO IC50 for this specific compound increases its value as a novel test article for generating new, publishable data [1].

IDO2 Selectivity Profiling Among Heme-Dioxygenases

Given its verified IC50 of 51 µM against mouse IDO2 in a cellular context, this compound can serve as a low-potency reference ligand for IDO2 activity assays [1]. Its use is appropriate in a selectivity panel where the goal is to identify compounds that inhibit IDO2 but not IDO1 or tryptophan 2,3-dioxygenase (TDO). The compound's activity profile, while modest, is derived from a cell-based assay, providing a more physiologically relevant baseline than isolated enzyme assays.

Phenotypic Screen for Positional Isomer Differentiation

In a cell-based phenotypic screen, the ortho-methoxy (CAS 294891-09-1) and para-methoxy (target compound) isomers can be tested side-by-side to empirically determine the influence of methoxy position on a complex biological readout (e.g., cell viability, cytokine release, or uric acid production). The structural certainty provided by the compound's distinct chemical identity eliminates ambiguity in interpreting differential screening results [1].

Reference Standard for Analytical Method and Metabolite Identification

The compound's unique combination of a benzoxazinone and an isoindole-1,3-dione moiety, with a specific chlorine and methoxy substitution pattern, makes it a suitable reference standard for developing HPLC or LC-MS methods aimed at separating and quantifying closely related impurities or metabolites in a pharmaceutical development setting [1].

Application

Selection Property

Validation Focus

Para-Substituted SAR Completion

Defined 4-methoxy substitution pattern

QSAR model input; novel data generation

IDO2 Selectivity Profiling

Reported cell-based IDO2 IC50 (51 µM)

IDO2 vs IDO1/TDO selectivity panel

Phenotypic Isomer Differentiation

Distinct para vs ortho isomer identity

Differential biological readout interpretation

Analytical Reference Standard

Unique benzoxazinone-isoindole-dione core

HPLC/LC-MS method development for impurity profiling

• [1] BindingDB. BDBM50533241 (CHEMBL4465170) - Compound structure and IDO2 affinity data. View Source